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Compound of Interest

Compound Name: Chs-828

Cat. No.: B1668923

For researchers, scientists, and drug development professionals, the lifecycle of an
investigational drug extends beyond its experimental application. The proper disposal of
compounds like CHS-828, a potent NAMPT inhibitor with cytotoxic properties, is a critical
component of laboratory safety and regulatory compliance.[1][2][3][4] Adherence to established
protocols not only mitigates risks to personnel and the environment but also upholds the
integrity of the research process.

While a specific Safety Data Sheet (SDS) detailing the disposal of CHS-828 is not publicly
available, comprehensive guidance can be derived from the general protocols for
investigational and hazardous drugs.[5][6][7][8][9][10] As an investigational antineoplastic
agent, CHS-828 waste must be managed as hazardous, following federal, state, and
institutional regulations.[8][10][11]

Core Principles for Disposal

The disposal of CHS-828 and related materials should always be guided by the principle of
minimizing exposure and preventing environmental contamination. All personnel handling the
compound must be thoroughly trained on its hazards and the appropriate safety measures.

Segregation and Collection of CHS-828 Waste

Proper segregation of waste at the point of generation is paramount. Different categories of
waste require distinct disposal pathways.
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Waste Category

Description

Recommended Container

Unused/Expired CHS-828

Intact vials or containers of the

pure compound.

Black RCRA hazardous waste

container.[10]

Partially Used Vials/Ampules

Containers with residual CHS-
828, including empty
containers that have not been

triple-rinsed.

Black RCRA hazardous waste
container.[6][7][10]

Contaminated Labware

Syringes, pipettes, flasks, etc.,
that have come into direct
contact with CHS-828.

Sharps to be placed in a
yellow chemotherapy sharps
container; other labware in a
yellow chemotherapy waste
bin.[12]

Contaminated PPE

Gloves, lab coats, and other
personal protective equipment

contaminated during handling.

Yellow chemotherapy waste
bin.[10]

Spill Cleanup Materials

Absorbent pads and other
materials used to clean up
spills of CHS-828.

Black RCRA hazardous waste

container.[11]

This table summarizes general guidelines for hazardous drug disposal; always consult your

institution's specific waste management plan.

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of CHS-828 waste. This

should be adapted to comply with the specific requirements of your institution and the study

Sponsor.

e Consult Institutional and Sponsor Guidelines: Before initiating disposal, review your

institution's Environmental Health and Safety (EHS) protocols and any specific instructions

provided by the drug sponsor. The sponsor is ultimately responsible for the disposition of the

investigational product.[5][7]
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» Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this includes double
chemotherapy gloves, a disposable gown, and eye protection.[10]

o Waste Segregation: At the point of generation, carefully segregate CHS-828 waste into the
appropriate, clearly labeled containers as detailed in the table above. Never mix hazardous
waste with general laboratory trash or biohazardous waste.[10][11]

o Container Management: Ensure all waste containers are kept closed except when adding
waste.[11] Do not overfill containers. Once a container is full, it should be securely sealed.

o Labeling: All hazardous waste containers must be accurately labeled with a hazardous waste
tag that includes the contents, accumulation start date, and associated hazards.

o Storage: Store sealed hazardous waste containers in a designated, secure satellite
accumulation area away from incompatible materials.[11]

o Request for Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. Do not attempt to dispose of this waste through standard laboratory trash
or sewer systems.[8][11]

o Documentation: Meticulously document the destruction of all investigational drug supplies on
a drug accountability record. This documentation is a critical component of Good Clinical
Practice (GCP).[5][6][7][9]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials associated with CHS-828.
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CHS-828 Disposal Decision Tree
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Caption: Decision tree for the segregation and disposal of CHS-828 waste.
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Emergency Procedures: Spills and Exposures

In the event of a spill, immediately alert personnel in the area and follow your institution's
established spill cleanup procedures for hazardous drugs. For any personnel exposure, seek
immediate medical attention and consult the relevant safety data information.

By implementing these rigorous disposal procedures, laboratories can ensure a safe working
environment and maintain compliance with all regulatory standards, thereby building a
foundation of trust and responsibility in the handling of investigational chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. caymanchem.com [caymanchem.com]

. medkoo.com [medkoo.com]

. medchemexpress.com [medchemexpress.com]

. abmole.com [abmole.com]

. ashp.org [ashp.org]

. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

. healthcare.uiowa.edu [healthcare.uiowa.edu]

°
(0] ~ (o)) ()] EEN w N =

. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

e 9. research.luriechildrens.org [research.luriechildrens.org]

e 10. web.uri.edu [web.uri.edu]

e 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
o 12. atriumhealth.org [atriumhealth.org]

 To cite this document: BenchChem. [Navigating the Final Step: Proper Disposal Procedures
for CHS-828]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668923#chs-828-proper-disposal-procedures]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1668923?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/11021/chs-828
https://www.medkoo.com/products/5375
https://www.medchemexpress.com/GMX1778.html
https://www.abmole.com/products/chs-828.html
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/management-investigational-drug-products.ashx
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.luriechildrens.org/globalassets/stanley-manne-research-site/research-resources/office-of-clinical-and-community-trials/accountability-destruction-investigational-drugs-090119-1.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://atriumhealth.org/documents/acemodules/blueridge/chs-waste-disposal-guide.pdf
https://www.benchchem.com/product/b1668923#chs-828-proper-disposal-procedures
https://www.benchchem.com/product/b1668923#chs-828-proper-disposal-procedures
https://www.benchchem.com/product/b1668923#chs-828-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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